Cas no 2411240-09-8 (N-{2-(oxan-4-yloxy)pyridin-4-ylmethyl}but-2-ynamide)

• Product Name: N-{2-(oxan-4-yloxy)pyridin-4-ylmethyl}but-2-ynamide
• CAS No: 2411240-09-8
• MF: C₁₅H₁₈N₂O₃
• MW: 274.315023899078
• CID: 5453764
• PubChem ID: 146083604
• Update Time: 2025-06-11

N-{2-(oxan-4-yloxy)pyridin-4-ylmethyl}but-2-ynamide Chemical and Physical Properties

Names and Identifiers

• N-[[2-[(Tetrahydro-2H-pyran-4-yl)oxy]-4-pyridinyl]methyl]-2-butynamide
• EN300-26584897
• N-[[2-(Oxan-4-yloxy)pyridin-4-yl]methyl]but-2-ynamide
• N-{[2-(oxan-4-yloxy)pyridin-4-yl]methyl}but-2-ynamide
• 2411240-09-8
• Z2013601716
• N-{2-(oxan-4-yloxy)pyridin-4-ylmethyl}but-2-ynamide

• Inchi： 1S/C15H18N2O3/c1-2-3-14(18)17-11-12-4-7-16-15(10-12)20-13-5-8-19-9-6-13/h4,7,10,13H,5-6,8-9,11H2,1H3,(H,17,18)
• InChI Key： YNKKPAQSBHWVRN-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)OC1C=C(C=CN=1)CNC(C#CC)=O

Computed Properties

• Exact Mass: 274.13174244g/mol
• Monoisotopic Mass: 274.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• Density: 1.183±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.91±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on N-{2-(oxan-4-yloxy)pyridin-4-ylmethyl}but-2-ynamide

Introduction to N-{2-(oxan-4-yloxy)pyridin-4-ylmethyl}but-2-ynamide (CAS No. 2411240-09-8)

N-{2-(oxan-4-yloxy)pyridin-4-ylmethyl}but-2-ynamide, identified by its CAS number 2411240-09-8, is a compound of significant interest in the field of chemical and biomedical research. This molecule, featuring a unique structural framework, has garnered attention due to its potential applications in drug development and therapeutic interventions. The compound's architecture combines an oxan-4-yloxy moiety with a pyridin-4-ylmethyl group, linked through a but-2-ynamide backbone, which suggests a multifaceted interaction capability with biological targets.

The oxan-4-yloxy group, derived from tetrahydropyran, introduces a cyclic ether structure that can enhance the solubility and bioavailability of the molecule. This feature is particularly valuable in pharmaceutical applications where membrane permeability and cellular uptake are critical factors. The presence of the pyridin-4-ylmethyl group adds another layer of complexity, as pyridine derivatives are well-known for their ability to interact with various biological receptors and enzymes. This dual functionality makes N-{2-(oxan-4-yloxy)pyridin-4-ylmethyl}but-2-ynamide a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of molecules that can modulate protein-protein interactions (PPIs) and enzyme activity. The structural features of N-{2-(oxan-4-yloxy)pyridin-4-ylmethyl}but-2-ynamide make it a candidate for such applications. Specifically, the pyridin-4-ylmethyl group can serve as a scaffold for designing small-molecule inhibitors that target specific enzymes or receptors involved in disease pathways. For instance, studies have shown that pyridine-based compounds can interact with kinases and other signaling molecules, potentially leading to the development of new therapeutic agents for cancer and inflammatory diseases.

The but-2-ynamide moiety in the compound's structure is another key feature that warrants investigation. Ynamides have been increasingly recognized for their role as bioactive molecules due to their ability to participate in various chemical reactions, including cycloadditions and Michael additions. These reactions can be harnessed to develop novel drug candidates with enhanced binding affinity and selectivity. Furthermore, ynamides have been reported to exhibit significant pharmacological activity across multiple therapeutic areas, including antiviral, anti-inflammatory, and anticancer applications.

The synthesis of N-{2-(oxan-4-yloxy)pyridin-4-ylmethyl}but-2-ynamide presents an interesting challenge due to the complexity of its structure. However, advances in synthetic chemistry have made it possible to construct such molecules with high precision and yield. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed functionalization have been instrumental in the preparation of this compound. These methods allow for the efficient assembly of the various functional groups present in the molecule, ensuring that the final product retains its intended biological activity.

In terms of biological activity, preliminary studies on N-{2-(oxan-4-yloxy)pyridin-4-ylmethyl}but-2-ynamide have revealed promising results. In vitro assays have shown that the compound can inhibit the activity of certain enzymes involved in cancer progression. Additionally, its ability to interact with specific protein targets suggests potential applications in treating inflammatory diseases and neurodegenerative disorders. These findings underscore the importance of continued research into this compound and its derivatives.

The development of novel drug candidates often involves a multidisciplinary approach, combining expertise from chemistry, biology, and pharmacology. N-{2-(oxan-4-yloxy)pyridin-4ylmethyl}but{2}ynamide exemplifies this collaborative effort, as it represents a fusion of structural chemistry with biomedical research. By leveraging cutting-edge synthetic methodologies and computational modeling techniques, researchers can optimize the properties of this compound to enhance its therapeutic potential.

The future prospects for N-{2-(oxan{4}yloxy){pyridin{4}-ylmethyl}but{2}-ynamide are exciting and multifaceted. Further investigation into its mechanism of action will be crucial for understanding how it interacts with biological targets and elicits its effects. Additionally, exploring its potential as a lead compound for drug development could open up new avenues for treating various diseases. As our understanding of molecular interactions continues to evolve, compounds like N-{2-(oxan{4}-yloxy){pyridin{4}-ylmethyl}but{2}-ynamide will play an increasingly important role in advancing therapeutic strategies.